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Compound of Interest

Compound Name: Methyl (E)-m-nitrocinnamate

Cat. No.: B168584 Get Quote

In-Depth Technical Guide: Methyl (E)-m-
nitrocinnamate
This guide provides an overview of the fundamental physicochemical properties of Methyl (E)-
m-nitrocinnamate, a compound of interest for researchers and professionals in drug

development and chemical synthesis.

Physicochemical Data
The molecular formula and molecular weight are critical parameters for any experimental work,

including reaction stoichiometry, and analytical characterization. The table below summarizes

these key quantitative data for Methyl (E)-m-nitrocinnamate.

Parameter Value Reference

Molecular Formula C10H9NO4 [1][2]

Molecular Weight 207.18 g/mol [1][2][3]

Logical Relationship of Chemical Identifiers
The following diagram illustrates the relationship between the common name of the compound

and its fundamental chemical identifiers.
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Fig. 1: Core chemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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